Cas no 473994-55-7 (5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 473994-55-7
• MF: C₇H₃F₃N₄O₂
• MW: 232.119530916214
• CID: 4652065
• Update Time: 2025-06-11

5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

• Inchi： 1S/C7H3F3N4O2/c8-7(9,10)3-1-2-14-6(11-3)12-4(13-14)5(15)16/h1-2H,(H,15,16)
• InChI Key： ZQJGAVRZURRMJE-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=NN1C=CC(C(F)(F)F)=N2

Additional information on 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

Recent Advances in the Study of 5-(Trifluoromethyl)-[1,2,4]Triazolo[1,5-a]Pyrimidine-2-Carboxylic Acid (CAS: 473994-55-7)

The compound 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS: 473994-55-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the synthesis and optimization of 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, with a particular emphasis on green chemistry principles to minimize environmental impact. The trifluoromethyl group in the compound is of special interest, as it often enhances metabolic stability and bioavailability, making it a valuable moiety in drug design.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes and receptors implicated in various diseases. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy as a kinase inhibitor, with potential applications in oncology. The compound's ability to modulate key signaling pathways has been elucidated through advanced biochemical assays and molecular docking studies, providing insights into its mechanism of action at the atomic level.

In addition to its therapeutic potential, the physicochemical properties of 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid have been extensively characterized. Studies have investigated its solubility, stability, and pharmacokinetic profile, which are critical for its development as a drug candidate. Computational modeling has also been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, further supporting its suitability for clinical translation.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the progress of research on this compound. Several patents have been filed, highlighting its commercial potential and the competitive landscape surrounding its development. These patents cover various formulations and derivatives of the compound, aiming to enhance its therapeutic efficacy and reduce potential side effects.

Despite these advancements, challenges remain in the development of 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid as a viable drug. Issues such as scalability of synthesis, off-target effects, and long-term toxicity need to be addressed through further research. Ongoing clinical trials and preclinical studies are expected to provide more definitive data on its safety and efficacy, paving the way for its potential approval and commercialization.

In conclusion, 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique chemical properties and biological activities make it a subject of intense research, and future studies are likely to uncover new therapeutic avenues for this compound. This research brief underscores the importance of continued investment in the study of such innovative molecules to address unmet medical needs.